1-(3,4-Dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane

• CAS No.: 86216-24-2
• Molecular Formula: C12H13Cl2N
• Molecular Weight: 242.14 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane
• InChI: InChI=1S/C12H13Cl2N/c1-15-6-9-5-12(9,7-15)8-2-3-10(13)11(14)4-8/h2-4,9H,5-7H2,1H3
• InChI Key: MBFDPIYMOIZLLZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CC2(C1)C3=CC(=C(C=C3)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane is a useful research compound. Its molecular formula is C12H13Cl2N and its molecular weight is 242.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 1-(3,4-dichlorophenyl)-3-aza-bicyclo[3.1.0]hexane hydrochloride (30.0 g, 132 mmol) in 37% aqueous formaldehyde (25.8 mL) was added formic acid (32.4 mL). The resulting solution was stirred at 90° C. for 6 h. The reaction was then diluted with water (100 mL) and 2N aqueous sodium hydroxide added until the pH was greater than 9. The resulting mixture was extracted with CH2Cl2 (2×200 mL) and the combined organic extracts were washed with brine (200 mL), dried (MgSO4) and concentrated under vacuum to provide the title compound (25.0 g, 79% yield) as an orange oil: LC (ELS)/MS: >99%, m/z 242.1 [C12H13Cl2N+H]+; 1H NMR (300 MHz, CDCl3): δ 0.94 (dd, 1H, J=5.3 Hz, J=7.9 Hz), 1.73 (t, 1H, J=4.7 Hz), 1.80 (m, 1H), 2.55 (s, 3H), 2.78 (d, 2H, J=9.2 Hz), 3.35 (d, 1H, J=9.6 Hz), 3.54 (d, 1H, J=9.3 Hz), 6.99 (dd, 1H, J=2.1 Hz, J=8.3 Hz), 7.24 (d, 1H, J=2.1 Hz), 7.35 (d, 1H, J=8.3 Hz).

Synthesis routes and methods II

Procedure details